Cas no 2228915-76-0 (3-({4H,5H,6H-cyclopentabthiophen-2-yl}methyl)piperidine)

• Product Name: 3-({4H,5H,6H-cyclopentabthiophen-2-yl}methyl)piperidine
• CAS No: 2228915-76-0
• MF: C₁₃H₁₉NS
• MW: 221.361662149429
• CID: 5867520
• PubChem ID: 165863865
• Update Time: 2025-08-03

3-({4H,5H,6H-cyclopentabthiophen-2-yl}methyl)piperidine Chemical and Physical Properties

Names and Identifiers

• 3-({4H,5H,6H-cyclopentabthiophen-2-yl}methyl)piperidine
• 3-({4H,5H,6H-cyclopenta[b]thiophen-2-yl}methyl)piperidine
• 2228915-76-0
• EN300-1732346

• Inchi： 1S/C13H19NS/c1-4-11-8-12(15-13(11)5-1)7-10-3-2-6-14-9-10/h8,10,14H,1-7,9H2
• InChI Key： OHFZDEKYAYRZTA-UHFFFAOYSA-N
• SMILES： S1C2CCCC=2C=C1CC1CNCCC1

Computed Properties

• Exact Mass: 221.12382078g/mol
• Monoisotopic Mass: 221.12382078g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 40.3Ų

Additional information on 3-({4H,5H,6H-cyclopentabthiophen-2-yl}methyl)piperidine

3-({4H,5H,6H-Cyclopentabthiophen-2-yl}methyl)Piperidine: A Comprehensive Overview

The compound with CAS No. 2228915-76-0, known as 3-({4H,5H,6H-cyclopentabthiophen-2-yl}methyl)piperidine, has garnered significant attention in the fields of organic chemistry and materials science due to its unique structural properties and potential applications. This compound is a derivative of piperidine, a six-membered saturated heterocyclic amine, which is further substituted with a cyclopentabthiophene moiety. The integration of these two structural elements creates a molecule with intriguing electronic and optical properties.

Recent studies have highlighted the importance of cyclopentabthiophene derivatives in the development of advanced materials, particularly in the realm of optoelectronics. The cyclopentabthiophene group, characterized by its fused ring system containing sulfur atoms, contributes to the compound's ability to absorb light across a broad spectrum. This property makes it a promising candidate for applications in solar cells and organic light-emitting diodes (OLEDs). Researchers have demonstrated that the piperidine backbone enhances the molecule's stability and solubility, which are critical factors for its practical implementation in device fabrication.

The synthesis of 3-({4H,5H,6H-cyclopentabthiophen-2-yl}methyl)piperidine involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Key steps include the formation of the cyclopentabthiophene ring system through sulfur-mediated cyclization reactions and subsequent functionalization to introduce the piperidine moiety. Recent advancements in catalytic asymmetric synthesis have enabled the selective formation of enantiomerically enriched products, which could be beneficial for exploring stereochemical effects in future studies.

One of the most exciting developments involving this compound is its role in two-dimensional (2D) material research. Scientists have successfully synthesized layered materials incorporating this compound, which exhibit exceptional electronic conductivity and mechanical flexibility. These materials hold potential for use in flexible electronics and wearable devices, where traditional rigid materials fall short.

In addition to its material science applications, 3-({4H,5H,6H-cyclopentabthiophen-2-yl}methyl)piperidine has shown promise in biological systems. Preliminary studies suggest that it may act as a modulator of ion channels, a class of proteins critical for cellular communication. This finding opens up new avenues for exploring its potential as a drug candidate in therapeutic areas such as neurology and cardiology.

From an environmental perspective, researchers are investigating the biodegradability and eco-friendliness of this compound. Early results indicate that it exhibits moderate biodegradation rates under aerobic conditions, which is encouraging for its sustainable use in industrial applications.

In conclusion, 3-({4H,5H,6H-cyclopentabthiophen-2-yl}methyl)piperidine (CAS No. 2228915-76-0) stands at the intersection of chemistry and technology, offering diverse opportunities for innovation across multiple disciplines. Its unique structure and versatile properties make it a valuable subject for continued research and development.